Cas no 956576-80-0 (4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 956576-80-0
• MF: C₁₅H₁₈ClN₃OS
• MW: 323.84092092514
• MDL: MFCD09971974
• CID: 3111652
• PubChem ID: 25219020
• Update Time: 2025-06-10

4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol
• 956576-80-0
• 5-[3-(4-Chloro-2-methylphenoxy)propyl]-2,4-dihydro-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
• 3-[3-(4-chloro-2-methylphenoxy)propyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• ALBB-003320
• DTXSID601117137
• STK502644
• 4-allyl-5-[3-(4-chloro-2-methylphenoxy)propyl]-4H-1,2,4-triazole-3-thiol
• AKOS005171188
• 5-[3-(4-chloro-2-methylphenoxy)propyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• VS-14385
• BBL037701
• MFCD09971974
• H22718

• MDL： MFCD09971974
• Inchi： 1S/C15H18ClN3OS/c1-3-8-19-14(17-18-15(19)21)5-4-9-20-13-7-6-12(16)10-11(13)2/h3,6-7,10H,1,4-5,8-9H2,2H3,(H,18,21)
• InChI Key： PYMZETVFYHQEEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCCC1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 323.0859111Da
• Monoisotopic Mass: 323.0859111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol (CAS No. 956576-80-0) and Its Applications in Modern Chemical Biology

The compound 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol (CAS No. 956576-80-0) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic thiol derivative, featuring a triazole core and an allyl side chain, has garnered attention due to its unique structural properties and promising biological activities. The presence of a 4-chloro-2-methylphenyl moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the development of novel scaffolds for drug discovery has been a major focus in medicinal chemistry. The triazole ring is particularly noteworthy, as it is a well-established pharmacophore found in numerous therapeutic agents, including antifungals and antivirals. The thiol group (-SH) further enhances its utility by allowing for covalent interactions with biological molecules, which can be exploited in the design of probes and inhibitors.

The allyl substituent in the molecule introduces additional reactivity, enabling various functionalization strategies that can be tailored for specific applications. This feature makes the compound particularly interesting for synthesizing derivatives with enhanced pharmacological properties. For instance, the allyl group can undergo Michael addition reactions or cross-coupling reactions, providing a versatile platform for medicinal chemists to explore.

Recent studies have highlighted the importance of thiol-containing compounds in modulating biological pathways. Thiols are known to participate in redox signaling and can act as cofactors for enzymes such as thioredoxin reductase. Given this context, 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol may exhibit properties that are relevant to diseases associated with oxidative stress or enzyme dysregulation.

The 4-chloro-2-methylphenyl group is another key feature that warrants detailed investigation. Chlorinated aromatic rings are commonly found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability. The specific substitution pattern on this phenyl ring may influence the compound's interactions with target proteins or enzymes, potentially leading to novel mechanisms of action.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol make it an attractive candidate for virtual screening against large databases of biological targets. Its unique combination of functional groups could allow it to interact with diverse receptors or enzymes, opening up possibilities for therapeutic intervention.

One particularly intriguing aspect of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The triazole ring and the thiol group could serve as hydrogen bond donors or acceptors, respectively, facilitating interactions with key residues in kinase active sites. Additionally, the allyl group provides a handle for further derivatization to optimize binding affinity.

Furthermore, the 3-(4-chloro-2-methylphenoxy)propyl side chain adds complexity to the molecule's structure but also enhances its potential versatility. This longer aliphatic chain could influence solubility and membrane permeability characteristics, which are crucial factors in drug design. By tuning the length and composition of this side chain through structural modifications, researchers can fine-tune the compound's pharmacokinetic properties.

Recent advancements in chemical biology have emphasized the importance of understanding structure-function relationships at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to visualize how small molecules interact with biological targets. These insights can guide the optimization process by providing detailed information about binding modes and key interaction points.

The synthesis of 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Strategies involving transition metal-catalyzed reactions and multi-step synthetic routes have been instrumental in accessing these intricate structures.

In conclusion, 4-Allyl-5-(3-(4-chloro-2-methylphenoxy)propyl)-4H-1,2,4-triazole-3-thiol (CAS No. 956576-80-0) represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features—comprising a triazole core, allyl, thiol, 4-chloro, and methylphenyl substituents—make it an attractive candidate for further exploration in chemical biology and drug discovery research.